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Compound of Interest

Compound Name: Paneoalilludinic acid

Cat. No.: B1246828

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure elucidation
of Paneolilludinic acid, a novel illudane sesquiterpene. The following sections detail the
analytical techniques and logical processes employed to determine its complex molecular
structure, offering valuable insights for researchers in natural product chemistry and drug

discovery.

Paneolilludinic acid, a bioactive secondary metabolite, was first isolated from the mycelial
cultures of the fungus Panaeolus retirugis. Its structural determination relied on a combination
of advanced spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR)
spectroscopy and Mass Spectrometry (MS).

Experimental Workflow for Structure Elucidation

The process of elucidating the structure of Paneolilludinic acid followed a systematic
workflow, beginning with the isolation and purification of the compound, followed by the
acquisition and interpretation of spectroscopic data to piece together its molecular framework.
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Caption: Workflow for the structure elucidation of Paneolilludinic acid.
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Quantitative Spectroscopic Data

The structural elucidation of Paneolilludinic acid was heavily reliant on the detailed analysis of
its NMR and MS data. Unfortunately, the specific quantitative data from the primary literature,
"Two New Biologically Active Illudane Sesquiterpenes From the Mycelial Cultures of Panaeolus
Retirugis” in the Journal of Antibiotics (2004, 57(11), 721-5), could not be accessed for this
guide. The following tables are therefore presented as a template to be populated with the

actual experimental values once they are obtained.

Table 1. 1H NMR Spectroscopic Data for Paneolilludinic Acid

o Chemical Shift (5, o Coupling Constant
Position Multiplicity
ppm) (3, Hz)

Data Not Available

Table 2: 13C NMR Spectroscopic Data for Paneolilludinic Acid

Position Chemical Shift (0, ppm)

Data Not Available

Table 3: Mass Spectrometry Data for Paneolilludinic Acid

o Mass-to-Charge Relative .
lonization Mode . Assignment
Ratio (m/z) Abundance (%)

Data Not Available

Experimental Protocols

The successful elucidation of the structure of Paneolilludinic acid necessitated the application
of a suite of sophisticated analytical techniques. The general methodologies for these key
experiments are outlined below.

1. Isolation and Purification:
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o Extraction: The mycelial culture of Panaeolus retirugis would be harvested and subjected to
solvent extraction, typically using a sequence of solvents with increasing polarity (e.g.,
hexane, ethyl acetate, methanol) to separate compounds based on their solubility.

o Chromatography: The crude extract would then be fractionated using various
chromatographic techniques. This multi-step process often involves:

o Column Chromatography: Initial separation of the extract into fractions using silica gel or
other stationary phases.

o High-Performance Liquid Chromatography (HPLC): Further purification of the active
fractions using a high-resolution column to isolate the pure Paneolilludinic acid.

2. Mass Spectrometry (MS):
e Objective: To determine the molecular weight and elemental composition of the compound.

o Methodology: High-resolution mass spectrometry (HRMS), often with electrospray ionization
(ESI), would be employed.

o A solution of the purified compound is introduced into the mass spectrometer.

o The sample is ionized, and the mass-to-charge ratio (m/z) of the resulting ions is
measured with high accuracy.

o The precise mass measurement allows for the determination of the molecular formula.
3. Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Objective: To determine the carbon-hydrogen framework and the connectivity of atoms within
the molecule.

o Methodology: A series of NMR experiments would be conducted on a high-field NMR
spectrometer.

o 'H NMR (Proton NMR): Provides information about the number, environment, and
connectivity of hydrogen atoms.
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o 13C NMR (Carbon NMR): Reveals the number and types of carbon atoms in the molecule.
o 2D NMR Experiments:

» COSY (Correlation Spectroscopy): Identifies proton-proton couplings, establishing
which protons are adjacent to each other.

» HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton

and carbon atoms.

» HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons
and carbons that are two or three bonds apart, which is crucial for piecing together the
molecular skeleton.

4. Structure Assembly and Stereochemical Analysis:
e The data from all spectroscopic experiments are integrated to propose a planar structure.

o The relative stereochemistry is often determined by analyzing coupling constants and
through Nuclear Overhauser Effect (NOE) experiments (e.g., NOESY or ROESY), which
identify protons that are close in space.

e The absolute stereochemistry may be determined by methods such as X-ray crystallography

of a suitable crystal, or by chiral synthesis or derivatization.

This guide outlines the fundamental steps and techniques involved in the chemical structure
elucidation of Paneolilludinic acid. Access to the primary research article is essential for a
complete understanding, including the specific quantitative data and detailed experimental
conditions.

 To cite this document: BenchChem. [Unraveling the Molecular Architecture of Paneolilludinic
Acid: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1246828#paneolilludinic-acid-chemical-structure-
elucidation]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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